Cas no 56651-60-6 (1-(isocyanatomethyl)-4-methoxybenzene)

• Product Name: 1-(isocyanatomethyl)-4-methoxybenzene
• CAS No: 56651-60-6
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00673064
• CID: 56999
• PubChem ID: 187910
• Update Time: 2025-09-26

1-(isocyanatomethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybenzyl isocyanate
• 1-(isocyanatomethyl)-4-methoxybenzene
• EN300-132198
• BS-23261
• SCHEMBL5372
• Benzene, 1-(isocyanatomethyl)-4-methoxy-
• FT-0640406
• 1-isocyanatomethyl-4-methoxy-benzene
• p-metoxybenzyl-isocyanate
• BB 0254260
• DTXSID50205220
• 1-(isocyanatomethyl)-4-(methyloxy)benzene
• Isocyanic acid, p-methoxybenzyl-
• p-methoxybenzylisocyanate
• Trimethyl(2-methylene-4-phenyl-3-butenyl)silane
• 4-Methoxybenzylisocyanate
• p-Methoxybenzyl isocyanate
• MFCD00673064
• 56651-60-6
• AKOS005141682
• E75769
• p-methoxybenzyl-isocyanate
• 1-Isocyanatomethyl-4-methoxybenzene
• GEO-01674
• F2163-0001
• 4-Methoxybenzyl isocyanate, 98%
• DB-006863
• BBL104423
• STK504621

• MDL： MFCD00673064
• Inchi： 1S/C9H9NO2/c1-12-9-4-2-8(3-5-9)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： QRBHVARIMDDOOV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CN=C=O)=CC=1

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.143 g/mL at 25 °C(lit.)
• Boiling Point: 60-66 °C/0.6 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.433(lit.)
• PSA: 38.66000
• LogP: 1.53100
• Solubility: Not available

1-(isocyanatomethyl)-4-methoxybenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206PSN1B 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38; R42
• HazardClass：IRRITANT
• Storage Condition：2-8°C